Cas no 116041-30-6 (1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 116041-30-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD00797912
• CID: 131046
• PubChem ID: 563061
• Update Time: 2025-10-24

1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-(hydroxymethyl)-1-(phenylmethyl)-
• (R)-1-BENZYL-5-HYDROXYMETHYL-2- PYRROLIDINONE
• 1-benzyl-2-hydroxymethyl-5-pyrrolidinone
• 1-benzyl-5-(ethylenedioxy)-2-piperidinecarbonitrile
• 1-benzyl-5(S)-hydroxymethyl-pyrrolidin-2-one
• 1-Benzyl-5,5-(ethylenedioxy)-2-piperid
• 1-benzyl-5,5-(ethylenedioxy)-2-piperidinecarbonitrile
• 1-benzyl-5-hydroxymethyl-pyrrolidin-2-one
• 5-hydroxymethyl-1-phenylmethyl-2-pyrrolidinone
• 7-Benzyl-1,4-dioxa-7-azaspiro[4.5]decane-8-carbonitrile
• AGN-PC-002Y9A
• AK-40902
• CTK8B6871
• KB-152257
• SBB069436
• 1-benzyl-5-(hydroxymethyl)pyrrolidin-2-one
• SCHEMBL7275111
• SB49879
• AKOS000280643
• .alpha.-Pyrrolidone, N-benzyl-5-hydroxymethyl-
• AKOS016402873
• 116041-30-6
• MFCD08694586
• racemic 5-(hydroxymethyl)-1-(phenylmethyl)-2-pyrrolidinone
• BS-9811
• 1-Benzyl-5-(hydroxymethyl)-2-pyrrolidinone #
• EN300-6476857
• G49971
• 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one

• MDL： MFCD00797912
• Inchi： 1S/C12H15NO2/c14-9-11-6-7-12(15)13(11)8-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2
• InChI Key： OECBQTBLDLREAV-UHFFFAOYSA-N
• SMILES： OCC1CCC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54
• LogP: 1.10780

1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one

1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 116041-30-6): A Comprehensive Overview

1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one, a compound with the CAS registry number 116041-30-6, is an organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrrolidinones, which are five-membered lactams with a nitrogen atom in the ring. The presence of a benzyl group and a hydroxymethyl substituent introduces unique chemical properties, making it a versatile molecule for various applications.

The structure of 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one consists of a pyrrolidinone ring with two substituents: a benzyl group attached to the nitrogen atom and a hydroxymethyl group at the fifth position. This arrangement imparts both rigidity and flexibility to the molecule, enabling it to participate in diverse chemical reactions. The benzyl group contributes aromatic stability, while the hydroxymethyl group introduces hydrophilic properties, making it suitable for interactions in both polar and non-polar environments.

Recent studies have highlighted the potential of 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one as a building block in organic synthesis. Researchers have explored its use in constructing complex molecular frameworks, such as peptide mimetics and bioactive molecules. Its ability to undergo various transformations, including cyclization, alkylation, and acylation, has made it an invaluable intermediate in drug discovery processes.

In the pharmaceutical industry, 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one has been investigated for its potential as a prodrug or a carrier molecule. Its unique structure allows for controlled release mechanisms and improved bioavailability when incorporated into drug delivery systems. Additionally, its role as an excipient in formulations has been studied to enhance the stability and efficacy of active pharmaceutical ingredients.

The synthesis of 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution, condensation reactions, and catalytic hydrogenation. The optimization of these steps has been a focus of recent research to improve yield and purity, ensuring scalability for industrial applications.

From an environmental standpoint, the biodegradability and eco-friendly properties of 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one have been assessed. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This makes it an attractive option for green chemistry initiatives aimed at sustainable chemical production.

In conclusion, 1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 116041-30-6) stands out as a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and environmental science. Its structural versatility and reactivity continue to drive innovative research directions, solidifying its position as a key player in modern chemistry.